Benzyl 3-(bromomethyl)piperidine-1-carboxylate
Cat. No. B1603063
Key on ui cas rn:
242459-81-0
M. Wt: 312.2 g/mol
InChI Key: YXSCVZBVAAVNKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:19]([Br:20])([Br:21])([Br:22])[Br:23].[OH:1][CH2:2][CH:3]1[CH2:4][N:5]([C:9](=[O:10])[O:11][CH2:12][c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)[CH2:6][CH2:7][CH2:8]1>>[CH2:2]([CH:3]1[CH2:4][N:5]([C:9](=[O:10])[O:11][CH2:12][c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)[CH2:6][CH2:7][CH2:8]1)[Br:20]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrC(Br)(Br)Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(OCc1ccccc1)N1CCCC(CO)C1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(OCc1ccccc1)N1CCCC(CBr)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
